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Compound of Interest

Compound Name: Disperse Yellow 60

Cat. No.: B093087

An In-depth Technical Guide to the Solubility of Disperse Yellow 7

Introduction

Disperse Yellow 7, with the chemical formula C19H16N4O and CAS number 6300-37-4, is a
disperse dye known for its use in coloring synthetic fibers.[1][2][3][4] Its low solubility in water is
a key characteristic of disperse dyes, necessitating specific application methods in the textile
industry.[5][6] While qualitatively known to be soluble in organic solvents like acetone and
dimethylformamide (DMF), detailed quantitative solubility data in a range of solvents is not
readily available in public literature.[1][2] This guide provides a comprehensive experimental
protocol for determining the solubility of Disperse Yellow 7 in various solvents, leveraging
established spectrophotometric methods.

Quantitative Solubility Data

The following table is provided as a template to be populated with experimental data obtained
using the protocol detailed in this guide. The solubility of Disperse Yellow 7 is expected to vary
with the solvent and temperature.
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Solvent Temperature (°C) Solubility (g/L)

Molar Solubility
(mol/L)

Acetone 25 Data to be determined

Data to be determined

Dimethylformamide

(DMF) 25 Data to be determined  Data to be determined
Ethanol 25 Data to be determined  Data to be determined
Dichloromethane 25 Data to be determined  Data to be determined
Supercritical CO2 Specify T& P Data to be determined  Data to be determined

Experimental Protocol: Spectrophotometric
Determination of Solubility

This protocol outlines a standard method for determining the solubility of Disperse Yellow 7 in a

given solvent using UV-Vis spectrophotometry. The principle relies on Beer-Lambert Law, which

states that the absorbance of a solution is directly proportional to the concentration of the

analyte.

Materials and Equipment

Disperse Yellow 7 (pure solid)

Selected solvents (e.g., acetone, DMF, ethanol)

UV-Vis Spectrophotometer

Volumetric flasks (various sizes)

Pipettes (graduated and volumetric)

Analytical balance

Magnetic stirrer and stir bars

Syringe filters (0.45 um, solvent-compatible)
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o Cuvettes (quartz or glass, depending on the solvent and wavelength range)

Experimental Workflow Diagram
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Caption: Experimental workflow for determining dye solubility via spectrophotometry.

Detailed Steps

Part 1: Preparation of Calibration Curve
o Determine the Wavelength of Maximum Absorbance (Amax):
o Prepare a dilute solution of Disperse Yellow 7 in the chosen solvent.

o Scan the absorbance of the solution over the visible spectrum (typically 400-700 nm) to
find the wavelength with the highest absorbance. This is the Amax.[7]

e Prepare a Stock Solution:

o Accurately weigh a small amount of Disperse Yellow 7 (e.g., 10 mg) and dissolve it in a
known volume of the solvent (e.g., 100 mL) in a volumetric flask. This will be your stock
solution of known concentration.

e Prepare a Series of Standard Solutions:

o Perform serial dilutions of the stock solution to create a set of standard solutions with
decreasing concentrations.[8] For example, you can prepare five standards by pipetting
specific volumes of the stock solution into volumetric flasks and diluting to the mark with
the solvent.

e Measure Absorbance of Standards:
o Set the spectrophotometer to the determined Amax.
o Use the pure solvent as a blank to zero the instrument.[9]
o Measure the absorbance of each standard solution.

e Create the Calibration Curve:

o Plot the absorbance of the standard solutions (y-axis) against their known concentrations
(x-axis).
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o Perform a linear regression to obtain the equation of the line (y = mx + c) and the
correlation coefficient (R2). The R2 value should be close to 1.0 for a good linear fit.

Part 2: Determination of Solubility

Prepare a Saturated Solution:

o Add an excess amount of Disperse Yellow 7 to a known volume of the solvent in a flask.
The amount should be more than what can dissolve to ensure a saturated solution with
undissolved solid present.

Equilibration:

o Seal the flask and stir the mixture at a constant temperature for a sufficient time (e.g., 24-
48 hours) to ensure equilibrium is reached.

Sample Preparation:
o Allow the undissolved solid to settle.

o Carefully take an aliquot of the supernatant and filter it through a 0.45 pm syringe filter to
remove any remaining solid particles.

Dilution of the Saturated Solution:

o Accurately dilute the filtered saturated solution with a known volume of the solvent. The
dilution factor should be chosen so that the absorbance of the diluted solution falls within
the range of the calibration curve.

Measure Absorbance:

o Measure the absorbance of the diluted saturated solution at the Amax.

Part 3: Calculation of Solubility

o Determine the Concentration of the Diluted Solution:
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o Use the equation of the calibration curve (y = mx + c¢) to calculate the concentration (x) of
the diluted saturated solution from its measured absorbance (y).

o Calculate the Concentration of the Saturated Solution:

o Multiply the concentration of the diluted solution by the dilution factor to get the
concentration of the original saturated solution. This value represents the solubility of
Disperse Yellow 7 in that solvent at that temperature.

o Express Solubility in Desired Units:
o Convert the concentration to the desired units, such as g/L or mg/mL.

Logical Relationships in Solubility Determination

The following diagram illustrates the logical dependencies in the experimental process.
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Caption: Logical dependencies for accurate solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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